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Compound of Interest

Compound Name: (S)-(+)-2-Hexanol

Cat. No.: B3042163

In-depth Technical Guide: (S)-(+)-2-Hexanol

This guide provides the fundamental molecular properties of (S)-(+)-2-Hexanol, a chiral alcohol
with applications in chemical synthesis and as a flavoring agent. The following data has been
compiled for researchers, scientists, and professionals in drug development.

Core Molecular Data

(S)-(+)-2-Hexanol is a secondary alcohol with the hydroxyl group located on the second carbon
atom of a six-carbon chain. Its chemical and physical properties are well-documented.

Property Value Source
Chemical Formula C6H140 [1][2]13]
Molecular Weight 102.1748 g/mol [1112114]
Synonyms (S)-2-Hexanol [1]

CAS Registry Number 52019-78-0 [1][2]

Detailed Formula and Structure:

The linear formula for 2-hexanol is CH3(CH2)3CH(OH)CHS3. As a chiral molecule, 2-hexanol
exists as two distinct enantiomers, (S)-(+)-2-Hexanol and (R)-(-)-2-Hexanol. The molecular
weight and chemical formula are identical for both enantiomers.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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